Cas no 33538-71-5 (Venturicidin A)

• Product Name: Venturicidin A
• CAS No: 33538-71-5
• MF: C₄₁H₆₇NO₁₁
• MW: 749.970793962479
• CID: 312513
• PubChem ID: 10055855
• Update Time: 2025-11-06

Venturicidin A Chemical and Physical Properties

Names and Identifiers

• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1-hydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-tetramethyl-,(1R,5S,6R,8R,9E,11R,15E,17R)- (9CI)
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-...
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1-
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1-hydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-te
• venturicidin A
• (1R,5S,6R,8R,9E,11R,15E,17R)-1-hydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[
• [(2R,3R,4R,6S)-3-hydroxy-6-[[(1R,5S,6R,8R,9Z,11R,15Z,17R)-1-hydroxy-5-[(3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxo-octyl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-11-yl]oxy]-2-methyl-tetrahydropyran-4-yl] carbamate
• A-130
• AA-0368
• Venturidicin A
• DTXSID201317371
• [(2R,3R,4R,6R)-3-hydroxy-6-[[(1R,5S,6R,8R,9E,11R,15E,17R)-1-hydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-11-yl]oxy]-2-methyloxan-4-yl] carbamate
• SCHEMBL2219808
• BDBM50568643
• HY-N125722
• Venturicidin B, 3'-carbamate
• UNII-46L30W9XBB
• Aabomycin A1
• 46L30W9XBB
• AKOS040745412
• CHEMBL4848659
• 33538-71-5
• VENTURICIDIN B 3'-CARBAMATE
• VENTURICIDIN A [MI]
• 4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE, 11-((3-O-(AMINOCARBONYL)-2,6-DIDEOXY-.BETA.-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-((1R,3R,4S,5S)-4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-, (1R,5S,6R,8R,9E,11R,15E,17R)-
• EINECS 251-568-3
• CS-0093420
• CHEBI:184114
• MFCD00036323
• {[(2R,3R,4R,6R)-3-hydroxy-6-{[(1R,5S,6R,8R,9Z,11R,15Z,17R)-1-hydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-11-yl]oxy}-2-methyloxan-4-yl]oxy}methanimidate
• HHQKNFDAEDTRJK-LIOWZGMGSA-N
• 4,21-DIOXABICYCLO(15.3.1)HENEICOSA-9,15,18-TRIEN-3-ONE, 11-((3-O-(AMINOCARBONYL)-2,6-DIDEOXY-BETA-D-ARABINO-HEXOPYRANOSYL)OXY)-1-HYDROXY-5-((1R,3R,4S,5S)-4-HYDROXY-1,3,5-TRIMETHYL-6-OXOOCTYL)-6,8,16,18-TETRAMETHYL-, (1R,5S,6R,8R,9E,11R,15E,17R)-
• (((2R,3R,4R,6R)-3-hydroxy-6-(((1R,5S,6R,8R,9Z,11R,15Z,17R)-1-hydroxy-5-((2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl)-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo(15.3.1)henicosa-9,15,18-trien-11-yl)oxy)-2-methyloxan-4-yl)oxy)methanimidate
• ((2R,3R,4R,6R)-3-hydroxy-6-(((1R,5S,6R,8R,9E,11R,15E,17R)-1-hydroxy-5-((2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl)-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo(15.3.1)henicosa-9,15,18-trien-11-yl)oxy)-2-methyloxan-4-yl) carbamate
• Venturicidin A

• Inchi： 1S/C41H67NO11/c1-10-32(43)29(8)36(45)26(5)20-28(7)38-27(6)19-23(2)15-16-31(50-35-21-33(51-40(42)47)37(46)30(9)49-35)14-12-11-13-24(3)39-25(4)17-18-41(48,53-39)22-34(44)52-38/h13,15-17,23,26-31,33,35-39,45-46,48H,10-12,14,18-22H2,1-9H3,(H2,42,47)/b16-15+,24-13+/t23-,26+,27+,28+,29+,30+,31+,33+,35-,36-,37+,38-,39+,41+/m0/s1
• InChI Key： HHQKNFDAEDTRJK-LIOWZGMGSA-N
• SMILES： O1C(C[C@]2(CC=C(C)[C@@H](C(C)=CCCC[C@H](C=C[C@H](C)C[C@@H](C)[C@H]1[C@H](C)C[C@@H](C)[C@@H]([C@@H](C(CC)=O)C)O)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)OC(N)=O)O2)O)=O |t:10,16|

Computed Properties

• Exact Mass: 749.47141195g/mol
• Monoisotopic Mass: 749.47141195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 11
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 184Ų

Experimental Properties

• Density: 1.16
• Melting Point: 145-147°; mp 140-142°
• Boiling Point: 874.9°Cat760mmHg
• Flash Point: 482.9°C
• Refractive Index: 1.541
• PSA: 184.07000
• LogP: 6.74440
• Specific Rotation: D +119° (c = 0.5 in chloroform)

Venturicidin A Security Information

• RTECS：YX4556000
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones

Additional information on Venturicidin A

Recent Advances in Venturicidin A (33538-71-5) Research: A Comprehensive Review

Venturicidin A (CAS: 33538-71-5) is a macrolide antibiotic originally isolated from *Streptomyces* species, known for its potent inhibitory effects on mitochondrial ATP synthase. Recent studies have reignited interest in this compound due to its potential applications in cancer therapy, antimicrobial resistance, and mitochondrial dysfunction-related diseases. This research briefing synthesizes the latest findings on Venturicidin A, focusing on its mechanism of action, structural modifications, and emerging therapeutic applications.

A 2023 study published in *Nature Chemical Biology* elucidated the high-resolution cryo-EM structure of Venturicidin A bound to bovine mitochondrial ATP synthase, revealing its unique binding pocket at the interface of the c-ring and subunit a. This structural insight explains its species-specific selectivity and provides a blueprint for designing derivatives with improved pharmacological properties. Notably, the research team identified key hydrogen-bonding interactions between Venturicidin A's C21 hydroxyl group and Glu58 of the c-ring, a finding that could guide future structure-activity relationship (SAR) studies.

In the field of oncology, Venturicidin A has shown remarkable promise as a selective inhibitor of cancer stem cells (CSCs). A 2024 *Cell Chemical Biology* publication demonstrated that nanomolar concentrations of Venturicidin A preferentially target CSCs in triple-negative breast cancer models by disrupting mitochondrial membrane potential and inducing reactive oxygen species (ROS) accumulation. The study reported a 70% reduction in tumor-initiating capacity following treatment, suggesting its potential as an adjuvant therapy to prevent cancer recurrence.

Recent synthetic biology approaches have addressed Venturicidin A's historical production challenges. Researchers at the University of Tokyo successfully engineered a heterologous expression system in *Streptomyces coelicolor*, achieving a 15-fold yield improvement over native producers (2023, *Metabolic Engineering*). This breakthrough enables more sustainable production and facilitates the generation of novel analogs through combinatorial biosynthesis. Concurrently, a semi-synthetic derivative (Venturicidin AX) exhibited improved aqueous solubility while maintaining potent bioactivity in *in vivo* infection models.

The compound's mechanism against drug-resistant pathogens has been further clarified in recent studies. Venturicidin A demonstrates synergistic activity with last-resort antibiotics like colistin against extensively drug-resistant (XDR) *Acinetobacter baumannii*, as shown in a 2024 *Antimicrobial Agents and Chemotherapy* study. This synergy appears mediated through disruption of bacterial membrane energetics, highlighting Venturicidin A's potential in addressing the global antimicrobial resistance crisis.

Emerging applications in neurodegenerative diseases have also been explored. A 2023 *Science Translational Medicine* paper reported that Venturicidin A analogues can selectively inhibit pathological mitochondrial fission in Parkinson's disease models without affecting normal mitochondrial dynamics. This targeted approach represents a significant advance over current broad-spectrum mitochondrial modulators.

Despite these advances, challenges remain in clinical translation. Recent pharmacokinetic studies (2024, *Drug Metabolism and Disposition*) indicate that Venturicidin A's rapid hepatic metabolism and limited blood-brain barrier penetration may require formulation optimization. Several academic and industry groups are currently investigating nanoparticle delivery systems and prodrug strategies to overcome these limitations.

The renewed interest in Venturicidin A underscores the value of revisiting natural products with modern tools. Ongoing clinical trials (NCT05638209) evaluating Venturicidin A derivatives for solid tumors and the establishment of an international research consortium (Venturicidin Research Initiative) in 2024 suggest that this molecule will continue to be an important subject of chemical biology and therapeutic development in the coming years.